Cas no 62244-27-3 (Tetradecanoic acid, 2-methyl-, 2,3-dihydroxypropyl ester)

• Product Name: Tetradecanoic acid, 2-methyl-, 2,3-dihydroxypropyl ester
• CAS No: 62244-27-3
• MF: C₁₈H₃₆O₄
• MW: 316.476046562195
• CID: 452740
• PubChem ID: 71388379
• Update Time: 2025-04-19

Tetradecanoic acid, 2-methyl-, 2,3-dihydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid, 2-methyl-, 2,3-dihydroxypropyl ester
• 2,3-dihydroxypropyl 2-methyltetradecanoate
• 62244-27-3
• DTXSID80810447

• Inchi： 1S/C18H36O4/c1-3-4-5-6-7-8-9-10-11-12-13-16(2)18(21)22-15-17(20)14-19/h16-17,19-20H,3-15H2,1-2H3
• InChI Key： ADKYLNMLIUWCBM-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)C(C(C)CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 316.26148
• Monoisotopic Mass: 316.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76